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Abstract

Heptyl octanoate (CAS No. 4265-97-8) is a fatty acid ester recognized for its characteristic
oily, green, and fruity aroma.[1] It belongs to the class of organic compounds known as fatty
acid esters, which are derivatives of a carboxylic acid and an alcohol.[1] This technical guide
provides a comprehensive overview of the chemical and physical properties of heptyl
octanoate, its molecular structure, and detailed experimental protocols for its synthesis and
analysis. This document is intended to serve as a valuable resource for researchers and
professionals in chemistry and drug development. Heptyl octanoate is primarily utilized as a
flavoring agent in the food industry and as a fragrance ingredient in cosmetics.[2]

Chemical Structure and Identification

Heptyl octanoate is the ester formed from the condensation of octanoic acid and heptan-1-ol.
Its structure consists of a fifteen-carbon backbone.

IUPAC Name: heptyl octanoate[2]

SMILES: CCCCCCCC(=0)OCCcCcCcCCC[2]

INChl Key: TZXWLJYLYILFGM-UHFFFAOYSA-N[2]

Synonyms: Heptyl caprylate, Octanoic acid, heptyl ester, n-Heptyl n-octanoate[2][3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1208286?utm_src=pdf-interest
https://www.benchchem.com/product/b1208286?utm_src=pdf-body
https://foodb.ca/compounds/FDB015076
https://foodb.ca/compounds/FDB015076
https://www.benchchem.com/product/b1208286?utm_src=pdf-body
https://www.benchchem.com/product/b1208286?utm_src=pdf-body
https://www.benchchem.com/product/b1208286?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-octanoate
https://www.benchchem.com/product/b1208286?utm_src=pdf-body
https://www.benchchem.com/product/b1208286?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-octanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Heptyl-octanoate
https://www.chemeo.com/cid/22-164-5/Heptyl%20caprylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Heptyl Group

06 06 06 6 06 -0

Octanoyl Group Ester Linkage

Click to download full resolution via product page

Figure 1: Chemical Structure of Heptyl Octanoate.

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of heptyl
octanoate.
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Property Value Reference(s)
Molecular Formula C15H3002 [21[3114]
Molecular Weight 242.40 g/mol [21[31[4]

Physical Description

Colorless, oily liquid with a

[2]

green odor.
Melting Point -10°Cto-11°C [415]
- , 160 °C @ 14.00 mm Hg 291
Boiling Point [5]
°C @ 760.00 mm Hg
Density 0.852 g/cm3 (at 30°C) [2]

Vapor Pressure

0.002 mmHg @ 25.00 °C

(estimated)

[5]

Flash Point

130 °C (266 °F) TCC

[5]

Water Solubility

Insoluble

[2]

Solubility in Alcohol

Soluble (2 mL in 3 mL of 90%

ethanol)

[2]

Refractive Index

1.434

[2]

logP (Octanol/Water)

5.9 - 6.39 (estimated)

[2](5]

Experimental Protocols
Synthesis via Fischer-Speier Esterification

Heptyl octanoate is typically synthesized via the Fischer-Speier esterification, which involves
the acid-catalyzed reaction between octanoic acid and n-heptanol.[6] The removal of water
drives the reaction equilibrium towards the formation of the ester.[6]
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Start: Reagents

1. Charge Reactor:
- Octanoic Acid

- n-Heptanol (slight excess)

- Toluene (solvent)

2. Add Catalyst:
- p-Toluenesulfonic acid or H2SOa

3. Heat to Reflux:

- Use Dean-Stark apparatus to
collect water azeotropically.

4. Monitor Reaction:
- TLC or GC until starting
material is consumed (2-10 hrs).

5. Cool Reaction Mixture

6. Neutralize & Wash:
- Wash with ag. NaHCOs solution
- Wash with brine

7. Dry Organic Layer:
- Use anhydrous MgSOa or Na2SOa

8. Filter & Evaporate:
- Filter drying agent
- Remove solvent via rotary evaporation

9. Purify Product:
- Vacuum distillation

End: Pure Heptyl Octanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptyl Octanoate: A Technical Guide to its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208286#heptyl-octanoate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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